Cas no 61485-19-6 (3-(1-methylethyl)-1H-Indazole)

3-(1-methylethyl)-1H-Indazole structure
3-(1-methylethyl)-1H-Indazole structure
Product Name:3-(1-methylethyl)-1H-Indazole
CAS No:61485-19-6
MF:C10H12N2
MW:160.215682029724
CID:954582
PubChem ID:12297613
Update Time:2025-04-19

3-(1-methylethyl)-1H-Indazole Chemical and Physical Properties

Names and Identifiers

    • 3-(1-methylethyl)-1H-Indazole
    • 1H-Indazole,3-(1-methylethyl)-(9CI)
    • 3-isopropyl-1H-indazole
    • 3-(propan-2-yl)-1H-indazole
    • 3-ISOPROPYL-1-HEPTANOL
    • 3-isopropyl-heptan-1-ol
    • AG-F-35817
    • CTK4I0102
    • AKOS023166535
    • 61485-19-6
    • SCHEMBL347644
    • DB-072967
    • DLYVQGSXLYYYLJ-UHFFFAOYSA-N
    • 3-propan-2-yl-2H-indazole
    • KS-9922
    • Inchi: 1S/C10H12N2/c1-7(2)10-8-5-3-4-6-9(8)11-12-10/h3-7H,1-2H3,(H,11,12)
    • InChI Key: DLYVQGSXLYYYLJ-UHFFFAOYSA-N
    • SMILES: N1C(=C2C=CC=CC2=N1)C(C)C

Computed Properties

  • Exact Mass: 160.100048391g/mol
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų
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